Cas no 1017789-12-6 (3-Amino-5-chloro-2-cyanothiophene)
1017789-12-6 structure
Product Name:3-Amino-5-chloro-2-cyanothiophene
CAS No:1017789-12-6
MF:C5H3ClN2S
MW:158.608718156815
CID:2625831
Update Time:2023-08-07
3-Amino-5-chloro-2-cyanothiophene Chemical and Physical Properties
Names and Identifiers
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- 3-Amino-5-chloro-2-cyanothiophene
- 3-amino-5-chlorothiophene-2-carbonitrile
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- Inchi: 1S/C5H3ClN2S/c6-5-1-3(8)4(2-7)9-5/h1H,8H2
- InChI Key: PKSKOQNCWLCEIU-UHFFFAOYSA-N
- SMILES: ClC1=CC(=C(C#N)S1)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 152
- Topological Polar Surface Area: 78
3-Amino-5-chloro-2-cyanothiophene Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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